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Compound of Interest

Compound Name: N-Nitroso Epinephrine
CAS No.: 3006789-99-4
Cat. No.: B16341646
Get Quote
. J

For the attention of researchers, scientists, and drug development professionals, this document
provides a comprehensive technical guide on the chemical structure, properties, and
toxicological profile of N-Nitroso Epinephrine.

N-Nitroso Epinephrine is an N-nitroso derivative of the secondary amine present in
Epinephrine.[1] As an impurity found in pharmaceutical products, its presence is closely
monitored due to the well-documented carcinogenic potential of N-nitroso compounds.[2][3]
This guide synthesizes available data to provide a detailed understanding of this compound for
research and drug development purposes.

Chemical Structure and Identification

N-Nitroso Epinephrine is structurally similar to the endogenous catecholamine epinephrine,
with the key difference being the addition of a nitroso group to the secondary amine.
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Identifier Value Source
(R)-N-(2-(3,4-
Dihydroxyphenyl)-2-

UPAC Name yaroxyphenyh-2- [4][5][6]
hydroxyethyl)-N-methylnitrous
amide

CAS Number 3006789-99-4 [11I7]

Molecular Formula

CoH12N20a4

[11(51(7]

SMILES CN(C--INVALID-LINK--O)N=O  [1][7]
INChI=1S/C9H12N204/c1-
11(10-15)5-9(14)6-2-3-

InChl [11[7]

7(12)8(13)4-6/h2-4,9,12-
14H,5H2,1H3/t9-/m0/s1

Physicochemical Properties

Detailed experimental data on the physicochemical properties of N-Nitroso Epinephrine are

not extensively available in the public domain. However, computational models provide some

insight into its characteristics.

Property Value Source

Molecular Weight 212.20 g/mol [11[71[8]

XLogP3 -0.4 [71[8]

Topological Polar Surface Area  93.4 A2 [718]

Heavy Atom Count 15 [7]

Hydrogen Bond Donor Count 3 [7]

Hydrogen Bond Acceptor

CZuntg p > 7]

Rotatable Bond Count 4 [7]
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Synthesis and Formation

N-Nitroso compounds are typically formed by the reaction of nitrites with secondary or tertiary
amines under acidic conditions.[2][9] In the context of pharmaceutical manufacturing and
storage, the formation of N-Nitroso Epinephrine can occur if nitrite impurities are present in
raw materials or excipients, or through degradation processes.[9]

While specific, detailed protocols for the laboratory synthesis of N-Nitroso Epinephrine are not
publicly available, the general principle involves the nitrosation of epinephrine. Several
chemical suppliers list N-Nitroso Epinephrine as a product available through custom
synthesis.[5][10]

Biological Activity and Toxicology

The primary toxicological concern with N-Nitroso Epinephrine is its classification as a
potential human carcinogen, a characteristic shared by many N-nitroso compounds.[2][11][12]
These compounds are known to be genotoxic, meaning they can directly damage DNA, which
can lead to mutations and the initiation of cancer.[2][13]

The carcinogenic mechanism of N-nitroso compounds generally involves metabolic activation
to reactive electrophilic species that can then alkylate DNA.[2] This DNA damage, if not
properly repaired by cellular mechanisms, can lead to permanent mutations.

Due to its carcinogenic potential, regulatory bodies such as the U.S. Food and Drug
Administration (FDA) have set strict acceptable intake (Al) limits for N-nitroso impurities in drug
products. For N-Nitroso Epinephrine, the current Al limit is 100 ng/day.[1]

General Signaling Pathway for N-Nitroso Compound
Genotoxicity

The following diagram illustrates the generalized pathway for the genotoxic effects of N-nitroso
compounds.
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Caption: Generalized pathway of N-nitroso compound-induced genotoxicity.

Epinephrine Signhaling Pathway

While the specific signaling pathways of N-Nitroso Epinephrine are not well-defined, it is
important to understand the signaling of its parent compound, epinephrine. Epinephrine acts
through adrenergic receptors, which are G-protein coupled receptors (GPCRS), to elicit the
"fight-or-flight" response.[14] The canonical pathway involves the activation of adenylyl cyclase
and the production of cyclic AMP (CAMP) as a second messenger.[14][15]
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Caption: Canonical epinephrine signaling pathway via 3-adrenergic receptors.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b16341646/docs?utm_src=pdf-body-img#n-nitroso-epinephrine-a-technical-overview-for-researchers
https://www.benchchem.com/product/b16341646/docs?utm_src=pdf-body#n-nitroso-epinephrine-a-technical-overview-for-researchers
https://www.bocsci.com/resources/epinephrine-signaling-pathway-an-overview.html
https://www.bocsci.com/resources/epinephrine-signaling-pathway-an-overview.html
https://www.youtube.com/watch?v=bFI177DL8rM
https://www.benchchem.com/product/b16341646/docs?utm_src=pdf-body-img#n-nitroso-epinephrine-a-technical-overview-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16341646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed, publicly available experimental protocols for the synthesis and analysis of N-Nitroso
Epinephrine are scarce. However, based on general knowledge of N-nitroso compound
analysis, the following methodologies are relevant.

General Analytical Workflow for N-Nitroso Impurity
Detection

The detection and quantification of N-nitroso impurities in pharmaceutical products require
highly sensitive and specific analytical methods. A general workflow is outlined below.

Sample Preparation

(Extraction, Concentration)

Chromatographic Separation
(e.g., UHPLC)

!

Mass Spectrometry Detection
(e.g., MS/MS)

Data Analysis and Quantification

Click to download full resolution via product page

Caption: General workflow for the analysis of N-nitroso impurities.

Methodology:

+ Sample Preparation: The active pharmaceutical ingredient (API) or drug product is dissolved
in a suitable solvent. Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be
employed to remove interfering matrix components and concentrate the N-nitroso analytes.
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o Chromatographic Separation: Ultra-high-performance liquid chromatography (UHPLC) is
commonly used for the separation of N-nitroso compounds. A suitable column (e.g., C18)
and mobile phase gradient are selected to achieve optimal separation from the parent drug
and other impurities.

o Mass Spectrometry Detection: Tandem mass spectrometry (MS/MS) is the preferred
detection method due to its high sensitivity and selectivity.[9] Techniques such as
atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be
used. Detection is typically performed in multiple reaction monitoring (MRM) mode for
accurate quantification.[9]

e Quantification: The concentration of N-Nitroso Epinephrine is determined by comparing the
peak area of the analyte in the sample to a calibration curve generated from certified
reference standards.

Conclusion

N-Nitroso Epinephrine is a critical impurity to monitor in pharmaceutical products containing
epinephrine due to the significant health risks associated with N-nitroso compounds. While
detailed experimental data are limited, this guide provides a foundational understanding of its
chemical structure, computed properties, and toxicological significance. Further research into
its specific biological activities and the development of validated, publicly available analytical
methods are essential for ensuring drug safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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